Cas no 52619-75-7 (Ethanesulfonic acid, 2-amino-, methyl ester)
52619-75-7 structure
Product Name:Ethanesulfonic acid, 2-amino-, methyl ester
CAS No:52619-75-7
MF:C3H9NO3S
MW:139.173459768295
CID:359234
PubChem ID:19434687
Update Time:2025-04-19
Ethanesulfonic acid, 2-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid, 2-amino-, methyl ester
- methyl 2-aminoethanesulfonate
- methyltaurinate
- SCHEMBL355846
- AKOS006351090
- DTXSID30598809
- Methyl 2-aminoethane-1-sulfonate
- 52619-75-7
-
- Inchi: 1S/C3H9NO3S/c1-7-8(5,6)3-2-4/h2-4H2,1H3
- InChI Key: CEPFHYCUZFQHSM-UHFFFAOYSA-N
- SMILES: S(CCN)(=O)(=O)OC
Computed Properties
- Exact Mass: 139.03037
- Monoisotopic Mass: 139.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Ethanesulfonic acid, 2-amino-, methyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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